4-(2-Methyl-1,3-Thiazol-4-Yl)-N-(3,3,3-Trifluoropropyl)benzamide

• IUPAC Name: 4-(2-methyl-1,3-thiazol-4-yl)-N-(3,3,3-trifluoropropyl)benzamide
• InChI: InChI=1S/C14H13F3N2OS/c1-9-19-12(8-21-9)10-2-4-11(5-3-10)13(20)18-7-6-14(15,16)17/h2-5,8H,6-7H2,1H3,(H,18,20)
• InChI Key: SVHPYKNJXNVSQN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)C2=CC=C(C=C2)C(=O)NCCC(F)(F)F
• Molecular Formula: C14H13F3N2OS
• Molecular Weight: 314.33 g/mol

Description

4-(2-Methyl-1,3-Thiazol-4-Yl)-N-(3,3,3-Trifluoropropyl)benzamide, also known as TAK-659, is a small molecule inhibitor that has been developed for the treatment of various types of cancer. It is a selective inhibitor of the protein kinase BTK (Bruton's Tyrosine Kinase), which is involved in the signaling pathways of B cells and is essential for their survival and proliferation.

Scientific Research Applications

Anticancer Research

4-(2-Methyl-1,3-Thiazol-4-Yl)-N-(3,3,3-Trifluoropropyl)benzamide and its derivatives have been explored in anticancer research. A series of substituted benzamides, including variations of the molecule , have been synthesized and evaluated for their anticancer activity. These compounds showed moderate to excellent efficacy against various cancer cell lines such as breast, lung, colon, and ovarian cancers, with some derivatives exhibiting higher activity than standard drugs (Ravinaik et al., 2021).

Gelation and Molecular Interaction Studies

The molecular structure of 4-(2-Methyl-1,3-Thiazol-4-Yl)-N-(3,3,3-Trifluoropropyl)benzamide derivatives has been found to contribute to interesting gelation properties. In one study, certain benzamide derivatives displayed gelation behavior towards ethanol/water and methanol/water mixtures. The crystal structure of these gelators revealed a helical assembly driven by π-π interaction, cyclic N–H⋯N, and S⋯O interaction, indicating the compound's role in supramolecular chemistry (Yadav & Ballabh, 2020).

Synthesis and Medicinal Chemistry

The molecule and its related compounds have been synthesized through various chemical reactions, including cyclocondensation with 1,3-binucleophiles. These reactions yield various derivatives with different functional groups, demonstrating the compound's versatility in synthetic organic chemistry (Sokolov et al., 2014).

Antifungal Research

Certain derivatives of the molecule have been synthesized and shown to have potential antifungal properties. The synthesis of these compounds involved reacting certain precursors in ethanol to produce derivatives that were screened for their antifungal activity, indicating the compound's potential in developing antifungal agents (Narayana et al., 2004).

Antimicrobial Studies

Derivatives of 4-(2-Methyl-1,3-Thiazol-4-Yl)-N-(3,3,3-Trifluoropropyl)benzamide have also been explored for their antimicrobial properties. Studies involving the synthesis of N-phenyl-4-(4-(thiazol-2-yl)-phenyl)-thiazol-2-amine derivatives and their antimicrobial activity against various bacterial and fungal strains demonstrated the compound's potential in developing new antimicrobial agents (Bikobo et al., 2017).